Cas no 958649-19-9 (rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine
• CAS No: 958649-19-9
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 5932508
• PubChem ID: 54061690
• Update Time: 2025-07-21

rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine
• SCHEMBL7001913
• 958649-19-9
• EN300-1863305

• Inchi： 1S/C15H15NO/c16-15-10-14(15)11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9,14-15H,10,16H2/t14-,15+/m0/s1
• InChI Key： MAEDXKFUTVUYEH-LSDHHAIUSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine (CAS No. 958649-19-9)

The compound rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine (CAS No. 958649-19-9) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and phenoxyphenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

One of the most searched questions related to rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine is its role in asymmetric synthesis and chiral resolution. The compound's racemic form allows for the exploration of enantioselective reactions, a hot topic in modern organic chemistry. Recent studies highlight its utility in constructing stereospecific inhibitors for enzymes involved in inflammation pathways, aligning with the growing demand for precision medicine. Additionally, its lipophilic properties and structural rigidity are often discussed in forums focusing on drug bioavailability optimization.

From an industrial perspective, CAS No. 958649-19-9 has garnered attention for its scalability in green chemistry processes. Companies are exploring solvent-free or catalytic methods to synthesize this compound, addressing the sustainability concerns prevalent in chemical manufacturing. The phenoxyphenyl group in its structure is also a key motif in crop protection agents, linking it to trends in agrochemical innovation. This dual applicability in pharma and agro sectors makes it a versatile candidate for patent filings and R&D investments.

Analytical characterization of rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine typically involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are critical for ensuring enantiomeric purity, a recurring theme in QA/QC discussions. The compound’s stability under various pH conditions is another frequently searched topic, especially for formulators working on extended-release formulations. Such details are crucial for regulatory submissions and intellectual property documentation.

Emerging trends in AI-driven drug design have further amplified interest in this molecule. Computational models predict its potential as a scaffold for GPCR modulators, a class of targets dominating recent clinical trials. Meanwhile, its cyclopropane-amine core is being studied for proteolysis-targeting chimera (PROTAC) applications, a cutting-edge approach in oncology research. These intersections with high-impact fields ensure that CAS No. 958649-19-9 remains a keyword-rich subject in scientific literature and patent databases.

In summary, rac-(1R,2S)-2-(4-phenoxyphenyl)cyclopropan-1-amine exemplifies the convergence of synthetic chemistry, translational research, and industrial innovation. Its multifaceted relevance—from enantioselective catalysis to sustainable manufacturing—positions it as a compound of enduring scientific and commercial value. As research progresses, updates on its structure-activity relationships (SAR) and process optimization will likely dominate specialized search queries, reinforcing its status as a keystone in modern chemical development.